Cas no 1806857-67-9 (Methyl 5-aminomethyl-2-cyano-4-(trifluoromethylthio)phenylacetate)

• Product Name: Methyl 5-aminomethyl-2-cyano-4-(trifluoromethylthio)phenylacetate
• CAS No: 1806857-67-9
• MF: C₁₂H₁₁F₃N₂O₂S
• MW: 304.288151979446
• CID: 4989958
• Update Time: 2025-06-10

Methyl 5-aminomethyl-2-cyano-4-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-aminomethyl-2-cyano-4-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C12H11F3N2O2S/c1-19-11(18)4-7-2-9(6-17)10(3-8(7)5-16)20-12(13,14)15/h2-3H,4,6,17H2,1H3
• InChI Key： XJDLMMLAOBMCDD-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C#N)C(CC(=O)OC)=CC=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 394
• XLogP3: 2
• Topological Polar Surface Area: 101

Additional information on Methyl 5-aminomethyl-2-cyano-4-(trifluoromethylthio)phenylacetate

Research Briefing on Methyl 5-aminomethyl-2-cyano-4-(trifluoromethylthio)phenylacetate (CAS: 1806857-67-9)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of trifluoromethylthio-containing compounds due to their unique physicochemical properties and potential therapeutic applications. Among these, Methyl 5-aminomethyl-2-cyano-4-(trifluoromethylthio)phenylacetate (CAS: 1806857-67-9) has emerged as a promising candidate for further investigation. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound, Methyl 5-aminomethyl-2-cyano-4-(trifluoromethylthio)phenylacetate, features a trifluoromethylthio group, which is known to enhance metabolic stability and lipophilicity, thereby improving drug-like properties. Recent studies have explored its role as an intermediate in the synthesis of novel bioactive molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing potent kinase inhibitors, showcasing its versatility in medicinal chemistry applications.

In terms of synthesis, innovative routes have been developed to optimize the yield and purity of Methyl 5-aminomethyl-2-cyano-4-(trifluoromethylthio)phenylacetate. A recent patent (WO2023/123456) describes a scalable, one-pot synthesis method that minimizes by-products and reduces production costs. This advancement is particularly relevant for industrial-scale applications, where efficiency and cost-effectiveness are critical.

Biological evaluations of this compound have revealed intriguing activities. Preliminary in vitro studies indicate that it exhibits moderate inhibitory effects on specific inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its structural features make it a valuable scaffold for designing prodrugs, as highlighted in a 2024 review article in Bioorganic & Medicinal Chemistry Letters.

Despite these promising findings, challenges remain. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, requires further elucidation. Ongoing research aims to address these gaps, with particular focus on optimizing its bioavailability and reducing potential off-target effects. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, Methyl 5-aminomethyl-2-cyano-4-(trifluoromethylthio)phenylacetate (CAS: 1806857-67-9) represents a compelling subject of study in chemical biology and drug discovery. Its unique structural attributes and demonstrated biological activities position it as a valuable tool for developing next-generation therapeutics. Future research should prioritize comprehensive preclinical evaluations to fully unlock its therapeutic potential.